Cas no 487-41-2 (Phillyrin)

• Product Name: Phillyrin
• CAS No: 487-41-2
• MF: C₂₇H₃₄O₁₁
• MW: 534.552269458771
• MDL: MFCD29505477
• CID: 37721
• PubChem ID: 329825013
• Update Time: 2025-04-18

Phillyrin Chemical and Physical Properties

Names and Identifiers

• phillyrin
• 4-(4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl,
• Forsythin
• PHILLYGENIN-O-BETA-D-GLUCOPYRANOSIDE
• PHILLYRIN(RG)
• Phillyrin,Forsythin. Phillyroside
• Chionanthin
• Phillyroside
• Phyllyrin
• Pillyrin
• BCP26036
• (2S,5S)-2-[4-[(3R,3Ar,6S,6aR)-3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-
• 487-41-2
• SCHEMBL710957
• Phillyrin, >=98% (HPLC)
• UNII-VE9P4964MG
• PHILLYROSIDE, (+)-
• CCG-269935
• C17048
• DTXSID40197589
• HY-N0482
• CS-0009002
• VE9P4964MG
• AKOS037514776
• s3926
• (2S,3R,4S,5S,6R)-2-[4-[(3R,3aR,6S,6aR)-3-(3,4-dimethoxyphenyl)-1,3,3a,4,6,6a-hexahydrofuro[3,4-c]furan-6-yl]-2-methoxyphenoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• .BETA.-D-GLUCOPYRANOSIDE, 4-((1S,3AR,4R,6AR)-4-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2-METHOXYPHENYL
• 4-(4-(3,4-Dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl, (1S-(1alpha,3aalpha,4beta,6aalpha))-beta-D-glucopyranoside
• 4-((1S,3AR,4R,6AR))-4-(4-(3,4-DIMETHOXYPHENYL)TETRAHYDRO-1H,3H-FURO(3,4-C)FURAN-1-YL)-2-METHOXYPHENYL-.BETA.-D-GLUCOPYRANOSIDE
• 1ST000538
• beta-D-Glucopyranoside, 4-(4-(3,4-dimethoxyphenyl)tetrahydro-1H,3H-furo(3,4-c)furan-1-yl)-2-methoxyphenyl, (1S-(1alpha,3aalpha,4beta,6aalpha))-
• Q27151384
• CHEBI:80888
• PHILLYRIN [MI]
• (+)-Phillyrin
• FORSYTHIN PHILLYRIN
• dimethoxyphenyl)tetrahydro-1H,3H-furo[3,4-c]furan-1-yl]-2-methoxyphenyl
• β-D-Glucopyranoside,4-[(1S,3aR,4R,6aR)-4-(3,4-
• (1S)-1β-[4-(β-D-Glucopyranosyloxy)-3-methoxyphenyl]-4α-(3,4-dimethoxyphenyl)-3aβ,4,6,6aβ-tetrahydro-1H,3H-furo[3,4-c]furan
• PHEOPHYTHIN A (SH)
• Phillyrin

• MDL： MFCD29505477
• Inchi： 1S/C27H34O11/c1-32-17-6-4-13(8-19(17)33-2)25-15-11-36-26(16(15)12-35-25)14-5-7-18(20(9-14)34-3)37-27-24(31)23(30)22(29)21(10-28)38-27/h4-9,15-16,21-31H,10-12H2,1-3H3/t15-,16-,21+,22+,23-,24+,25-,26+,27+/m0/s1
• InChI Key： KFFCKOBAHMGTMW-LGQRSHAYSA-N
• SMILES： O1C[C@@H]2[C@H](C3C=CC(=C(C=3)OC)OC)OC[C@@H]2[C@H]1C1C=CC(=C(C=1)OC)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 534.21000
• Monoisotopic Mass: 534.210112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 757
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 146
• XLogP3: 0

Experimental Properties

• Color/Form: Powder
• Density: 1.3610
• Melting Point: approximate 157℃
• Boiling Point: 730.4°C at 760 mmHg
• Flash Point: 395.5°C
• Refractive Index: 1.596
• Solubility: Soluble in DMSO (a little) \ methanol (a little)
• PSA: 145.53000
• LogP: 0.96630
• pka: 12.81±0.70(Predicted)

Phillyrin Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides Lignan glycosides
• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan glycosides
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances